2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H18F3N5O3 and its molecular weight is 445.402. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
This compound serves as a precursor for synthesizing various heterocycles, including those incorporating the antipyrine moiety, which have been evaluated for their antimicrobial properties. For instance, Bondock et al. (2008) utilized a related acetamide as a key intermediate for synthesizing new coumarin, pyridine, pyrrole, thiazole, and other derivatives. These compounds were characterized and evaluated as antimicrobial agents, showcasing the compound's role in developing potential antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).
Potential Insecticidal Agents
Another significant application involves the synthesis of novel compounds with insecticidal properties. Fadda et al. (2017) synthesized a range of heterocycles, such as pyrrole, pyridine, and thiazole derivatives, from a similar acetamide precursor. These compounds were assessed for their insecticidal activities against the cotton leafworm, Spodoptera littoralis, indicating the compound's utility in developing new insecticidal agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
Synthesis of Novel Heterocycles
The compound's versatility extends to the synthesis of novel heterocycles with potential biological activities. Sawant (2013) reported the synthesis of new 6-methyl-3,4-dihydroimidazo[1,5-b][1,2,4]triazin-2(8H)-one derivatives, showcasing its role as a scaffold for developing compounds with favorable antimicrobial effects. This highlights its application in medicinal chemistry for generating new bioactive molecules (Sawant, 2013).
Antimicrobial Effects of Novel Derivatives
Cankilic and Yurttaş (2017) synthesized acetamide derivatives and examined their antimicrobial activities against various pathogens. Their study provides evidence of the compound's application in creating substances with significant antimicrobial properties, which could be beneficial in addressing antibiotic resistance issues (Cankilic & Yurttaş, 2017).
Properties
IUPAC Name |
2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F3N5O3/c1-13-6-8-14(9-7-13)27-10-11-28-18(31)19(32)29(26-20(27)28)12-17(30)25-16-5-3-2-4-15(16)21(22,23)24/h2-9H,10-12H2,1H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFFQNYRWJFHFSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=CC=C4C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.